Cas no 1083168-94-8 (2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, featuring a methoxy group at the 2-position and a nitro substituent at the 3-position. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety enhances its stability and reactivity, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions for constructing complex heterocyclic systems. Its electron-withdrawing nitro group further facilitates nucleophilic substitution and functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where precise modification of pyridine scaffolds is required. Its crystalline nature and moderate solubility in organic solvents ensure ease of handling in synthetic applications.
2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1083168-94-8 structure
Product Name:2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1083168-94-8
MF:C12H17BN2O5
MW:280.084783315659
MDL:MFCD06795663
CID:1035310
PubChem ID:57416495
Update Time:2025-10-29

2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine
    • 2-Methoxy-3-nitropyridine-5-boronic acid pinacol ester
    • 2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-[1,3,2] dioxaborolan-2-yl)pyridine
    • 6-METHOXY-5-NITROPYRIDINE-3-BORONIC ACID PINACOL ESTER
    • 2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-[1,3,2] dioxaborolan-2-yl)-pyridine
    • AK129479
    • 2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-nitropyridine
    • XWXOPFXUTOQOSM-UHFFFAOYSA-N
    • FCH2809214
    • RL00348
    • MB12141
    • 2-methoxy-3-nitr
    • 2-methoxy-3-nitro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
    • SCHEMBL796976
    • Z2044750655
    • 1083168-94-8
    • AC-33299
    • [4-(2-METHOXYPHENOXY)PHENYL]SULFONYLCHLORIDE
    • (6-METHOXY-5-NITROPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
    • MFCD12923397
    • DTXSID90726161
    • DS-6197
    • SY068993
    • EN300-7377367
    • FT-0742148
    • CS-W020145
    • R10003
    • J-509815
    • A850662
    • 2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-[1,3,2]
    • 2-methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) pyridine
    • C12H17BN2O5
    • 2-METHOXY-3-NITRO-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
    • AKOS016014237
    • DB-059738
    • MDL: MFCD06795663
    • Inchi: 1S/C12H17BN2O5/c1-11(2)12(3,4)20-13(19-11)8-6-9(15(16)17)10(18-5)14-7-8/h6-7H,1-5H3
    • InChI Key: XWXOPFXUTOQOSM-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NC(=C(C=2)[N+](=O)[O-])OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 280.12300
  • Monoisotopic Mass: 280.1230518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.4

Experimental Properties

  • PSA: 86.40000
  • LogP: 1.82080

2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029168909-5g
6-Methyoxy-5-nitropyridin-3-boronic acid pinacol ester
1083168-94-8 95%
5g
$627.32 2023-09-04
TRC
M266008-50mg
2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1083168-94-8
50mg
$ 50.00 2022-06-04
TRC
M266008-100mg
2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1083168-94-8
100mg
$ 70.00 2022-06-04
TRC
M266008-500mg
2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1083168-94-8
500mg
$ 295.00 2022-06-04
Chemenu
CM133751-1g
2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-nitropyridine
1083168-94-8 95%
1g
$*** 2023-04-03
Chemenu
CM133751-5g
2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-nitropyridine
1083168-94-8 95%
5g
$*** 2023-04-03
abcr
AB332885-500 mg
2-Methoxy-3-nitropyridine-5-boronic acid pinacol ester; 96%
1083168-94-8
500mg
€251.90 2023-04-26
abcr
AB332885-1 g
2-Methoxy-3-nitropyridine-5-boronic acid pinacol ester; 96%
1083168-94-8
1g
€331.40 2023-04-26
abcr
AB332885-5 g
2-Methoxy-3-nitropyridine-5-boronic acid pinacol ester; 96%
1083168-94-8
5g
€1059.70 2023-04-26
eNovation Chemicals LLC
D749830-1g
2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
1083168-94-8 97%
1g
$125 2024-06-07

2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature

Additional information on 2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1083168-94-8)

2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1083168-94-8) is a highly specialized boronic ester-containing compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound features a unique pyridine core substituted with a methoxy group, a nitro group, and a dioxaborolane moiety, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a widely used method in drug discovery and agrochemical development.

The CAS No. 1083168-94-8 is particularly notable for its role in the synthesis of heterocyclic compounds, which are pivotal in designing bioactive molecules. Researchers frequently search for "boronic acid derivatives" or "nitro-substituted pyridines" due to their relevance in catalysis and medicinal chemistry. The compound's dioxaborolane group enhances its stability, making it suitable for storage and handling under standard laboratory conditions, a topic often queried in scientific forums.

In recent years, the demand for 2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has surged due to its applications in cancer research and kinase inhibitor development. Searches for "boron-based therapeutics" or "pyridine derivatives in drug design" reflect this trend. The compound's nitro group also allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

From an SEO perspective, keywords like "buy CAS 1083168-94-8," "synthesis of nitro pyridine boronic esters," and "applications of dioxaborolane derivatives" are frequently used by researchers and suppliers. The compound's molecular weight (308.12 g/mol) and purity specifications are also critical details often sought in technical datasheets.

Environmental and green chemistry considerations have further elevated interest in 2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine. Its potential for atom-efficient reactions aligns with the growing emphasis on sustainable synthesis. Queries such as "eco-friendly boronic acid reagents" highlight this shift in chemical industry priorities.

In summary, CAS No. 1083168-94-8 represents a critical building block in modern organic chemistry, bridging gaps between academic research and industrial applications. Its multifaceted utility ensures its continued relevance in cutting-edge science and innovation.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd